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Compound of Interest

Compound Name: 1-Bromo-6-fluorohexane

CAS No.: 373-28-4

Cat. No.: B1594414 Get Quote

Executive Summary
This guide provides a definitive, operational framework for the disposal of 1-Bromo-6-
fluorohexane, a bifunctional haloalkane commonly used as an intermediate in pharmaceutical

synthesis.[1] Improper disposal of this compound risks the formation of toxic acid gases (HBr,

HF) during incineration and can compromise non-halogenated waste streams, leading to

significant regulatory fines and safety hazards.

Core Directive: This compound must ALWAYS be segregated into the Halogenated Organic

Waste stream. Under no circumstances should it be combined with non-halogenated solvents

or disposed of down the drain.

Chemical Profile & Hazard Identification
Effective disposal requires understanding the intrinsic properties of the waste. 1-Bromo-6-
fluorohexane presents specific risks due to its halogen content and flammability.[1]
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Property Specification Operational Implication

CAS Number 373-28-4
Use for waste manifest and

labeling.[1][2]

Molecular Formula C₆H₁₂BrF
Contains Bromine and

Fluorine.[2][3][4]

Flash Point ~68°C (Combustible)

Treat as

Flammable/Combustible.[1]

Keep away from ignition

sources.[2][5][6][7][8][9][10][11]

Reactivity Alkyl Halide
Incompatible with strong

oxidizers and strong bases.[5]

Health Hazards Skin/Eye Irritant (H315, H319)
Requires Nitrile gloves and

safety goggles during transfer.

Waste Class Halogenated Organic
Mandatory Segregation from

general organic solvents.[1]

The Self-Validating Segregation System
To ensure compliance and safety, implement the "Halogen Check" protocol. This self-validating

system prevents cross-contamination of waste streams.[1]

The "Halogen Check" Logic
Before pouring any waste, the researcher must answer: "Does this molecule contain F, Cl, Br,

or I?"

IF YES: It belongs in the Halogenated container.

IF NO: It may go to Non-Halogenated (depending on other constituents).[1]

Why this matters:

Cost: Halogenated waste requires specialized high-temperature incineration with scrubbers

to neutralize acid gases (Hydrofluoric and Hydrobromic acid).[1] Contaminating a non-
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halogenated drum with even a small amount of 1-Bromo-6-fluorohexane reclassifies the

entire drum as halogenated, tripling disposal costs.[1]

Safety: Mixing alkyl halides with strong bases (often found in general organic waste) can

trigger exothermic elimination reactions, pressurizing containers.

Visual Workflow: Waste Segregation Logic

Waste Generation:
1-Bromo-6-fluorohexane

Does it contain
F, Cl, Br, or I?

Route A:
Halogenated Solvent Waste

Yes (Contains Br/F)

Is it mixed with
Strong Bases/Oxidizers?

No (Compatible Solvent)

Route B:
Separate HazMat Stream

(Do Not Mix)

Yes (Incompatible)
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Figure 1: Decision matrix for segregating 1-Bromo-6-fluorohexane waste to prevent

incompatibility and regulatory non-compliance.

Step-by-Step Disposal Protocol
Phase 1: Preparation

PPE Selection: Wear standard laboratory PPE (lab coat, safety glasses).[1] Use Nitrile

gloves (0.11 mm minimum thickness). For large transfers (>1L), double-gloving is

recommended due to the permeation potential of halogenated organics.[1]

Container Selection: Use a High-Density Polyethylene (HDPE) or Glass container.[1] Ensure

the cap has a chemically resistant liner (PTFE/Teflon).

Note: Do not use metal containers if the waste is potentially acidic or wet, as hydrolysis

can lead to corrosion.

Phase 2: Transfer & Labeling
Fume Hood Operation: Perform all waste transfers inside a certified chemical fume hood to

capture volatile vapors.

Labeling: Affix a hazardous waste tag IMMEDIATELY upon the first addition of waste.

Constituents: Write "1-Bromo-6-fluorohexane" clearly. Do not use abbreviations or

chemical formulas alone.

Hazard Checkboxes: Mark "Flammable" and "Toxic/Irritant".

Stream Designation: Clearly mark "HALOGENATED SOLVENTS".

Secondary Containment: Store the waste container in a secondary tray (polypropylene)

capable of holding 110% of the container's volume.

Phase 3: Final Disposal
Cap Tightening: Ensure the cap is screwed on tightly when not actively adding waste.

Funnels must be removed.
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Pickup Request: Once the container is 90% full, schedule a pickup with your Environmental

Health & Safety (EHS) department.

Manifesting: Ensure the waste manifest code reflects "Halogenated Organic Liquid" (e.g.,

RCRA code D001 for ignitability, potentially others depending on mixtures).

Emergency Contingencies: Spill Response
In the event of a spill, immediate action is required to prevent exposure and environmental

release.[8]

Spill Response Workflow

Spill Detected Assess Volume
& Location

Minor (<100mL)
In Fume Hood

Major (>100mL)
Or Outside Hood

1. Absorb (Vermiculite)
2. Bag as HazWaste

3. Clean Surface

1. Evacuate Area
2. Close Doors

3. Call EHS/Emergency

Click to download full resolution via product page

Figure 2: Triage logic for responding to 1-Bromo-6-fluorohexane spills.

Cleanup Procedure (Minor Spills):

Isolate: Alert nearby personnel.

Absorb: Use an inert absorbent (Vermiculite, dry sand, or commercial organic spill pads). Do

NOT use sawdust or paper towels if strong oxidizers are present in the area.

Collect: Scoop absorbed material into a sealable bag or jar.

Dispose: Label this debris as "Hazardous Waste: Solid Debris contaminated with 1-Bromo-
6-fluorohexane" and dispose of it via the chemical waste stream.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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